2,7-Dinitropyrene-1,3,6,8(2H,7H)-tetrone

• CAS No.: 61198-29-6
• Molecular Formula: C16H6N2O8
• Molecular Weight: 354.23 g/mol
• IUPAC Name: 2,7-dinitropyrene-1,3,6,8-tetrone
• InChI: InChI=1S/C16H6N2O8/c19-13-5-1-2-6-10-8(16(22)12(14(6)20)18(25)26)4-3-7(9(5)10)15(21)11(13)17(23)24/h1-4,11-12H
• InChI Key: PZZRYAQWLCEMAA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C3C(=CC=C4C3=C1C(=O)C(C4=O)[N+](=O)[O-])C(=O)C(C2=O)[N+](=O)[O-]

Description

2,7-Dinitropyrene-1,3,6,8(2H,7H)-tetrone is a polycyclic aromatic hydrocarbon (PAH) derivative featuring a pyrene core functionalized with two nitro groups at the 2- and 7-positions and four ketone groups at the 1,3,6,8-positions. This compound belongs to the naphthalene diimide (NDI) family, specifically benzo[lmn][3,8]phenanthroline tetrones, which are known for their electron-deficient aromatic cores and applications in organic electronics, sensors, and photovoltaics .

Comparison with Similar Compounds

Data Tables

Table 1: Key Properties of Selected Benzo[lmn]phenanthroline Tetrones

Compound	Substituents	Solubility (g/L, 23°C)	Space Group	Electron Mobility (cm²/Vs)	Toxicity Notes
N,Nʹ-Dibutyl-NDI	Butyl	1.89e-6	P1	0.1–0.5 (estimated)	Low
NDI-CHex	Cyclohexyl	N/A	C2/m	0.3–0.8	Not reported
2,7-Dinitropyrene-tetrone	Nitro	<1e-6 (predicted)	N/A	<0.1 (predicted)	Likely mutagenic
DVY300	Diphenyl	N/A	N/A	N/A	Toxic (intraperitoneal)

Table 2: Substituent Effects on Electronic Properties

Substituent Type	Example Compound	Electron Withdrawing/Drawing	HOMO-LUMO Gap (eV)
Alkyl (Butyl)	NDI-But	Mildly donating	~3.5–4.0
Nitro	1,3-Dinitropyrene	Strong withdrawing	~4.5–5.0
Methoxy	64005-84-1	Donating	~3.0–3.5

Research Implications

The 2,7-dinitro substitution on the pyrene-tetrone core offers unique electronic properties for applications in charge-transfer complexes or explosives sensing. However, poor solubility and thermal instability may limit its utility in organic electronics. Future work should explore synthetic optimization (e.g., introducing solubilizing groups) and toxicological profiling to assess environmental and health risks.

Q & A

Q. What protocols ensure safe handling given its toxicity profile?

• Methodological Answer : Intraperitoneal LD$_{50}$ data (e.g., 0.61 mg/kg in rodents) indicate acute toxicity. Use fume hoods for synthesis, personal protective equipment (PPE) for powder handling, and waste neutralization protocols to degrade NO$_x$ byproducts .